Cas no 1799824-50-2 (4-(Benzyloxy)-2-fluoro-1-iodobenzene)

• Product Name: 4-(Benzyloxy)-2-fluoro-1-iodobenzene
• CAS No: 1799824-50-2
• MF: C₁₃H₁₀FIO
• MW: 328.1208
• CID: 5082615
• Update Time: 2026-03-01

4-(Benzyloxy)-2-fluoro-1-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 4-(Benzyloxy)-2-fluoro-1-iodobenzene

• Inchi： 1S/C13H10FIO/c14-12-8-11(6-7-13(12)15)16-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： NMBVLOGDZSEHCE-UHFFFAOYSA-N
• SMILES： IC1C([H])=C([H])C(=C([H])C=1F)OC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2

Additional information on 4-(Benzyloxy)-2-fluoro-1-iodobenzene

Introduction to 4-(Benzyloxy)-2-fluoro-1-iodobenzene (CAS No. 1799824-50-2) in Modern Chemical Research

4-(Benzyloxy)-2-fluoro-1-iodobenzene, identified by its CAS number 1799824-50-2, is a fluorinated aromatic compound featuring an iodo substituent and a benzyloxy group. This unique structural arrangement makes it a valuable intermediate in synthetic chemistry, particularly in the development of pharmaceuticals and agrochemicals. The presence of both fluorine and iodine atoms provides versatile reactivity, enabling diverse functionalization strategies that are critical for designing novel bioactive molecules.

The compound's significance lies in its role as a building block for more complex structures. In recent years, there has been growing interest in fluorinated benzene derivatives due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles in drug candidates. Specifically, the fluoro group is widely recognized for its ability to modulate electronic properties and lipophilicity, which are key factors in medicinal chemistry. The iodo substituent, on the other hand, serves as an excellent handle for cross-coupling reactions such as Suzuki-Miyaura coupling, which is a cornerstone of modern organic synthesis.

Recent advancements in synthetic methodologies have highlighted the utility of 4-(Benzyloxy)-2-fluoro-1-iodobenzene in constructing heterocyclic scaffolds. For instance, studies have demonstrated its efficacy in generating substituted pyrimidines and quinolines, which are prevalent motifs in bioactive compounds. A notable example comes from research published in the Journal of Organic Chemistry, where this compound was employed to synthesize a series of kinase inhibitors. The authors leveraged the iodine atom to introduce fluorinated pyrimidines via palladium-catalyzed reactions, resulting in derivatives with improved inhibitory activity against target enzymes.

The benzyloxy group in 4-(Benzyloxy)-2-fluoro-1-iodobenzene also contributes to its appeal as a synthetic intermediate. This moiety can be selectively removed or modified under specific conditions, allowing for the introduction of other functional groups without compromising the integrity of the core aromatic ring. This flexibility is particularly advantageous when designing molecules with multiple binding sites or when exploring structure-activity relationships (SAR). In one such study, researchers utilized this compound to develop novel ligands for G-protein coupled receptors (GPCRs), demonstrating its potential in fragment-based drug discovery.

The intersection of fluorine chemistry and transition-metal catalysis has further expanded the applications of 4-(Benzyloxy)-2-fluoro-1-iodobenzene. For example, recent work by a team at Harvard University has shown that this compound can be used to generate C-F bonds via photoredox catalysis, a process that would otherwise be challenging due to the inertness of carbon-fluorine bonds. This breakthrough opens up new avenues for constructing fluorinated aryl compounds with precise regioselectivity.

In the realm of medicinal chemistry, the demand for structurally diverse scaffolds has led to innovative uses of 4-(Benzyloxy)-2-fluoro-1-iodobenzene. Researchers have explored its incorporation into peptidomimetics and nucleoside analogs, where the benzyloxy group aids in stabilizing secondary structures while the fluorine atom enhances metabolic resistance. One particularly compelling application involves its use in developing antiviral agents. By modifying the fluoro and iodo substituents strategically, scientists have been able to create compounds that exhibit potent activity against RNA viruses while maintaining good pharmacokinetic properties.

The synthesis of 4-(Benzyloxy)-2-fluoro-1-iodobenzene itself is another area of active investigation. Modern synthetic routes often emphasize efficiency and sustainability, with recent reports describing one-pot procedures that minimize waste and maximize yield. These methods typically involve halogenation strategies followed by selective functionalization at the benzylic position. Such advancements align with broader trends in green chemistry, where minimizing hazardous reagents and byproducts is paramount.

Looking ahead, the future prospects for 4-(Benzyloxy)-2-fluoro-1-iodobenzene appear promising as new methodologies emerge and interdisciplinary collaborations flourish. Its role as a versatile intermediate ensures continued relevance in both academic research and industrial applications. As synthetic chemists refine their techniques and expand their toolkits, compounds like this will undoubtedly play a pivotal role in unlocking novel therapeutic agents and materials.